Cas no 1001575-95-6 (N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester)

• Product Name: N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester
• CAS No: 1001575-95-6
• Molecular Formula: C₂₄H₃₈N₄O₆S
• Molecular Weight: 510.646725177765
• CID: 4762566

N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester Properties

Names and Identifiers

• N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester
• 3-(2,4-dioxocyclohexyl)propyl N-[4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]butyl]carbamate
• (3aS,6abeta)-N-[4-[3-(2,4-Dioxocyclohexyl)propyloxycarbonylamino]butyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4alpha-pentanamide

• InChIKey： TUSKVLIOIXAEPV-WBDHXUAGSA-N
• Inchi： 1S/C24H38N4O6S/c29-17-10-9-16(19(30)14-17)6-5-13-34-24(33)26-12-4-3-11-25-21(31)8-2-1-7-20-22-18(15-35-20)27-23(32)28-22/h16,18,20,22H,1-15H2,(H,25,31)(H,26,33)(H2,27,28,32)/t16?,18-,20-,22-/m0/s1
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCNC(=O)OCCCC1C(CC(CC1)=O)=O)=O)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 15
• Heavy Atom Count: 35
• Complexity: 779
• XLogP3: 1
• Topological Polar Surface Area: 168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives